Cas no 1426958-40-8 (methyl 4-fluoro-5-hydroxy-2-nitrobenzoate)

• Product Name: methyl 4-fluoro-5-hydroxy-2-nitrobenzoate
• CAS No: 1426958-40-8
• MF: C₈H₆FNO₅
• MW: 215.135345935822
• CID: 2116694
• PubChem ID: 59418624
• Update Time: 2025-04-21

methyl 4-fluoro-5-hydroxy-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-fluoro-5-hydroxy-2-nitrobenzoate
• BHC95840
• 1426958-40-8
• SCHEMBL11922558
• CS-0213531
• DA-32455
• METHYL4-FLUORO-5-HYDROXY-2-NITROBENZOATE
• MFCD23699495
• DTXSID70731935
• AKOS027251989
• IWYPVZJXNKHKRF-UHFFFAOYSA-N
• AS-42414

• MDL： MFCD23699495
• Inchi： 1S/C8H6FNO5/c1-15-8(12)4-2-7(11)5(9)3-6(4)10(13)14/h2-3,11H,1H3
• InChI Key： IWYPVZJXNKHKRF-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)OC)=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 215.02300045g/mol
• Monoisotopic Mass: 215.02300045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives